Cas no 1305208-02-9 (6-bromo-5-chloro-1H-indazole)

• Product Name: 6-bromo-5-chloro-1H-indazole
• CAS No: 1305208-02-9
• MF: C₇H₄BrClN₂
• MW: 231.477059364319
• MDL: MFCD22689251
• CID: 1230215
• PubChem ID: 74890462
• Update Time: 2025-06-08

6-bromo-5-chloro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 6-bromo-5-chloro-
• 6-Bromo-5-chloro-1H-indazole
• 6-Bromo-5-chloro-2H-indazole
• AKOS024101419
• EN300-3215574
• FT-0706878
• DS-8355
• 1h-indazole,6-bromo-5-chloro-
• CS-W007238
• SCHEMBL15288335
• SY098924
• MFCD22689251
• AMY24664
• SB11362
• 1305208-02-9
• RFOWTBQSXKQLNW-UHFFFAOYSA-N
• DA-36422
• 6-bromo-5-chloro-1H-indazole

• MDL： MFCD22689251
• Inchi： 1S/C7H4BrClN2/c8-5-2-7-4(1-6(5)9)3-10-11-7/h1-3H,(H,10,11)
• InChI Key： RFOWTBQSXKQLNW-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2C=NNC=2C=1)Cl

Computed Properties

• Exact Mass: 229.92472
• Monoisotopic Mass: 229.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.878±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 374.7±22.0℃ at 760 mmHg
• Solubility: Almost insoluble (0.097 g/l) (25 º C),
• PSA: 28.68

6-bromo-5-chloro-1H-indazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 6-bromo-5-chloro-1H-indazole

Professional Introduction to 6-bromo-5-chloro-1H-indazole (CAS No. 1305208-02-9)

6-bromo-5-chloro-1H-indazole, with the chemical formula C₈H₄BrClN₂, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule has garnered considerable attention due to its versatile structural properties and potential applications in drug development. The presence of both bromo and chloro substituents on the indazole ring enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry. This introduction delves into the compound's chemical characteristics, synthesis methods, and its emerging role in modern medicinal research.

The structure of 6-bromo-5-chloro-1H-indazole is characterized by a benzene-like ring system with nitrogen atoms at the 1H and 3 positions, and bromine and chlorine atoms at the 6th and 5th positions, respectively. This arrangement imparts unique electronic and steric properties to the molecule, which are crucial for its biological activity. The bromo and chloro substituents are particularly important as they serve as handles for further functionalization through various chemical reactions such as cross-coupling, nucleophilic substitution, and metal-catalyzed transformations.

In terms of synthesis, 6-bromo-5-chloro-1H-indazole can be prepared through multiple pathways. One common method involves the halogenation of indazole precursors using bromine and chlorine reagents under controlled conditions. Another approach utilizes palladium-catalyzed cross-coupling reactions between halogenated indole derivatives and boronic acids or esters. These synthetic routes highlight the compound's adaptability in different chemical frameworks, making it a preferred choice for medicinal chemists.

Recent advancements in pharmaceutical research have highlighted the potential of 6-bromo-5-chloro-1H-indazole as a lead compound in the development of novel therapeutic agents. Its indazole core is a well-known pharmacophore found in several bioactive molecules, including antiviral, anticancer, and antimicrobial agents. The bromo and chloro substituents not only facilitate structural modifications but also enhance binding affinity to biological targets. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain kinases and transcription factors involved in cancer progression.

One notable area of research involves the use of 6-bromo-5-chloro-1H-indazole in designing small-molecule inhibitors for kinases. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By leveraging the reactivity of the bromo and chloro groups, researchers have been able to develop highly specific inhibitors that target aberrant signaling pathways. These inhibitors have shown efficacy in preclinical studies, paving the way for further clinical development.

Another exciting application lies in the field of antiviral research. The indazole scaffold has been identified as a key structural element in molecules that inhibit viral replication. Specifically, derivatives of 6-bromo-5-chloro-1H-indazole have demonstrated inhibitory effects against certain RNA viruses by interfering with viral polymerase activity. The bromo and chloro substituents play a crucial role in optimizing these interactions, leading to improved drug candidates with enhanced potency and selectivity.

The compound's versatility also extends to antimicrobial applications. In an era where antibiotic resistance is becoming increasingly prevalent, there is a urgent need for novel antimicrobial agents. Researchers have explored the use of 6-bromo-5-chloro-1H-indazole derivatives as scaffolds for designing compounds that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies indicate that these derivatives exhibit promising activity against both Gram-positive and Gram-negative bacteria, offering hope for addressing antibiotic-resistant infections.

From a computational chemistry perspective, the study of 6-bromo-5-chloro-1H-indazole has provided valuable insights into structure-activity relationships (SAR) within the indazole series. High-throughput virtual screening (HTVS) combined with molecular docking techniques has been employed to identify optimal analogs with enhanced biological activity. These computational approaches have accelerated the discovery process by allowing researchers to predict binding affinities and optimize lead structures before experimental validation.

The future prospects for 6-bromo-5-chloro-1H-indazole are promising, with ongoing research focusing on expanding its applications across various therapeutic areas. Innovations in synthetic methodologies are expected to further streamline access to this compound and its derivatives, enabling more rapid drug development pipelines. Additionally, advances in biocatalysis and green chemistry may offer sustainable alternatives for producing high-purity batches of this valuable intermediate.

In conclusion,6-bromo-5-chloro-1H-indazole (CAS No. 1305208-02-9) stands out as a versatile and multifaceted compound with significant implications in pharmaceutical chemistry. Its unique structural features, coupled with its reactivity as highlighted by the presence of both bromo and chloro substituents, make it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications for this compound, its role in addressing global health challenges is poised to grow even further.